Cas no 808769-11-1 (3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester)

3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester structure

808769-11-1 structure

Product name:3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester

CAS No:808769-11-1

MF:C_₁₂H_₁₇NO_₂

MW:207.268883466721

CID:2147204

PubChem ID:57516949

3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

- methyl 3-(2-Amino-2-methylpropyl)benzoate
- AKOS027325151
- SCHEMBL1310595
- OXPMIJUPVHVHHE-UHFFFAOYSA-N
- Benzoic acid, 3-(2-amino-2-methylpropyl)-, methyl ester
- 808769-11-1
- EN300-1858747
- AB68855
- DB-297885
- 3-(2-Amino-2-methylpropyl)benzoic acid methyl ester
- 3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester
- Inchi： InChI=1S/C12H17NO2/c1-12(2,13)8-9-5-4-6-10(7-9)11(14)15-3/h4-7H,8,13H2,1-3H3
- InChI Key： OXPMIJUPVHVHHE-UHFFFAOYSA-N

Computed Properties

Exact Mass: 207.125928785Da
Monoisotopic Mass: 207.125928785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 52.3Å²

3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A898910-50mg	3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester	808769-11-1		50mg	$ 250.00	2022-06-07
Enamine	EN300-1858747-0.5g	methyl 3-(2-amino-2-methylpropyl)benzoate	808769-11-1		0.5g	$905.0	2023-09-18
Enamine	EN300-1858747-1g	methyl 3-(2-amino-2-methylpropyl)benzoate	808769-11-1		1g	$943.0	2023-09-18
Enamine	EN300-1858747-0.25g	methyl 3-(2-amino-2-methylpropyl)benzoate	808769-11-1		0.25g	$867.0	2023-09-18
Enamine	EN300-1858747-1.0g	methyl 3-(2-amino-2-methylpropyl)benzoate	808769-11-1		1g	$1029.0	2023-06-03
Enamine	EN300-1858747-0.05g	methyl 3-(2-amino-2-methylpropyl)benzoate	808769-11-1		0.05g	$792.0	2023-09-18
Enamine	EN300-1858747-10g	methyl 3-(2-amino-2-methylpropyl)benzoate	808769-11-1		10g	$4052.0	2023-09-18
TRC	A898910-10mg	3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester	808769-11-1		10mg	$ 70.00	2022-06-07
Enamine	EN300-1858747-2.5g	methyl 3-(2-amino-2-methylpropyl)benzoate	808769-11-1		2.5g	$1848.0	2023-09-18
Enamine	EN300-1858747-5.0g	methyl 3-(2-amino-2-methylpropyl)benzoate	808769-11-1		5g	$2981.0	2023-06-03

3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester Related Literature

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5. A bioorthogonal ‘turn-on’ fluorescent probe for tracking mitochondrial nitroxyl formation†

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6. A “light-on” colorimetric assay for anion detection using the inhibitory effect of anions on the catalytic activity of metal nanoparticles for the degradation of methyl orange†

Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
7. 3-Pyridineboronic acid → boroxine → pentadecanuclear boron cage → 3D molecular network: a sequence based on two levels of self-complementary self-assembly†

Domingo Salazar-Mendoza,Jorge Guerrero-Alvarez,Herbert Höpfl Chem. Commun., 2008, 6543-6545
8. A colloidally stable water dispersion of Ni nanowires as an efficient T2-MRI contrast agent†

Manuel Bañobre-López,Cristina Bran,Juan Gallo,Manuel Vázquez,José Rivas J. Mater. Chem. B, 2017,5, 3338-3347
9. A Brønsted acid catalysed enantioselective Biginelli reaction†

Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
10. A biomimetic phenol substituent effect on the reaction of a dimethylplatinum(ii) complex with oxygen: proton coupled electron transfer and multiple proton relay†

Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336

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